Cas no 31297-79-7 (Arjunetin)

Arjunetin Properties

Names and Identifiers

• Olean-12-en-28-oicacid, 2,3,19-trihydroxy-, b-D-glucopyranosyl ester, (2a,3b,19a)-
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (4aS,6aR,6aS,6bR,10S,11S,12aS,14bR)-10,11-dihydroxy-12a-(hydroxymethyl)-2,2,6a,6b,9,9-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetr
• Arjunetin
• ARJUNETIN(SH)
• 24-Deoxysericoside
• (2alpha,3beta,19alpha)-2,3,19-Trihydroxyolean-12-en-28-oic acid beta-D-glucopyranosyl ester
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (4aS,6aR,6aS,6bR,10S,11S,12aS,14bR)-10,11-dihydroxy-12a-(hydroxymethyl)-2,2,6a,6b,9,9-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate
• 1-O-(2,3,25-Trihydroxy-28-oxoolean-12-en-28-yl)hexopyranose
• 31297-79-7
• E80534
• beta-D-Glucopyranosyl 2alpha,3beta,19alpha-trihydroolean-12-en-28-oate
• DTXSID50953335
• 57NBA4DP8Y
• [(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1S,4aR,6aR,6aS,6bR,8aR,10R,11R,12aR,14bS)-1,10,11-trihydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate
• Arjunetin, analytical standard
• HY-N7592
• MS-30962
• CHEMBL3987111
• AKOS040760277
• CS-0134726
• SCHEMBL21571939
• (2α,3β,49α)- 2,3,19-Trihydroxyolean-12-en-28-oic acid β-D-glucopyranosyl ester
• Olean-12-en-28-oic acid, 2,3,19-trihydroxy-, β-D-glucopyranosyl ester, (2α,3β,19α)-
• Arjunetin reference substance
• Arjunetin -RM
• +Expand

• MDL： MFCD20527281
• InChIKey： IGWNEOKIHCAVIU-FZFZDMCWSA-N
• Inchi： InChI=1S/C36H58O10/c1-31(2)11-13-35(30(44)46-29-27(42)26(41)25(40)22(17-37)45-29)14-12-33(5)19(20(35)15-31)7-8-24-34(33,6)10-9-23-32(3,4)28(43)21(39)16-36(23,24)18-38/h7,20-29,37-43H,8-18H2,1-6H3/t20-,21+,22-,23?,24-,25-,26+,27-,28-,29+,33-,34-,35+,36-/m1/s1
• SMILES： OC[C@@H]1[C@@H](O)[C@H](O)[C@@H](O)[C@H](OC([C@@]23CC[C@]4([C@@]5(CCC6C([C@@H]([C@H](C[C@]6(CO)[C@@H]5CC=C4[C@H]2CC(CC3)(C)C)O)O)(C)C)C)C)=O)O1

Computed Properties

• Exact Mass: 650.40300
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 5
• Monoisotopic Mass: 650.402998
• Heavy Atom Count: 46
• Complexity: 1230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 177
• Molecular Weight: 650.8

Experimental Properties

• LogP: 2.43530
• PSA: 177.14000
• Refractive Index: 1.605
• Boiling Point: 744.5°Cat760mmHg
• Flash Point: 224.7°C
• pka: 12.52±0.70(Predicted)
• Density: 1.31